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Compound of Interest

Compound Name: LDN193189

Cat. No.: B1662814 Get Quote

This guide provides detailed information and troubleshooting advice for dissolving and storing

LDN193189 dihydrochloride, a potent and selective inhibitor of ALK2 and ALK3, commonly

used in stem cell research and developmental biology.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing a stock solution of LDN193189 dihydrochloride?

A1: The choice of solvent depends on your experimental needs. For high concentration stock

solutions, Dimethyl Sulfoxide (DMSO) and water are the most common solvents. LDN193189
dihydrochloride is soluble up to 20 mM in DMSO and up to 50 mM in water.[1][2][3] It is

reportedly insoluble in ethanol.[4]

Q2: How should I store the solid compound and my stock solutions?

A2:

Solid Compound: The lyophilized powder should be stored at -20°C, protected from light.[1]

[2][5] For long-term storage, keeping it with a desiccant is recommended.[1] Under these

conditions, the solid compound is stable for at least one year.[1]

Stock Solutions: It is highly recommended to aliquot stock solutions into single-use volumes

to avoid repeated freeze-thaw cycles.[1]
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DMSO Solutions: Store at -20°C. They are generally stable for up to 6 months when

stored correctly.[5]

Aqueous Solutions: It is best to prepare aqueous solutions fresh for each experiment.[1][3]

If storage is necessary, do not keep them for more than one day.[6]

Q3: What is the molecular weight of LDN193189 dihydrochloride?

A3: The molecular weight is 479.4 g/mol .[2][7] Note that batch-specific molecular weights may

vary slightly due to hydration, which can affect the solvent volumes required for preparing

precise stock solution concentrations.[7]

Q4: Can I use this compound in cell culture?

A4: Yes. For cell culture applications, the stock solution should be diluted into your culture

medium immediately before use.[1] It is crucial to ensure the final concentration of DMSO is not

toxic to your cells, typically below 0.1%.[1] After adding the compound to your medium, it is

good practice to filter-sterilize the final solution using a 0.2 µM low-protein binding filter.[5]

Troubleshooting Guide
Issue 1: The compound is not dissolving completely.

Solution A: Gentle Heating. Warm the solution at 37°C for 10 minutes.[4][5] This can help

dissolve any precipitate that may have formed.

Solution B: Sonication. Use an ultrasonic bath to agitate the solution for a short period.[4][8]

This is particularly helpful for achieving higher concentrations in aqueous solutions.[8]

Solution C: Check Your Solvent. Ensure you are using a fresh, high-quality solvent.

Hygroscopic (water-absorbing) DMSO can significantly impact the solubility of the

compound.[8]

Issue 2: Precipitate forms after diluting the stock solution in an aqueous buffer or medium.

Solution A: Pre-warm Reagents. To avoid precipitation due to temperature shock, pre-warm

both the stock solution and the culture medium or buffer to 37°C before mixing.[9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://resources.amsbio.com/Datasheets/AMS.04-0074-10.pdf
https://cdn.stemcell.com/media/files/pis/10000002312-PIS_02.pdf
https://hellobio.com/ldn193189-dihydrochloride.html
https://cdn.caymanchem.com/cdn/insert/19396.pdf
https://www.benchchem.com/product/b1662814?utm_src=pdf-body
https://www.rndsystems.com/products/ldn-193189-dihydrochloride_6053
https://www.bio-techne.com/p/small-molecules-peptides/ldn-193189-dihydrochloride_6053
https://www.bio-techne.com/p/small-molecules-peptides/ldn-193189-dihydrochloride_6053
https://cdn.stemcell.com/media/files/pis/10000002312-PIS_02.pdf
https://cdn.stemcell.com/media/files/pis/10000002312-PIS_02.pdf
https://resources.amsbio.com/Datasheets/AMS.04-0074-10.pdf
https://www.apexbt.com/ldn193189-hydrochloride.html
https://resources.amsbio.com/Datasheets/AMS.04-0074-10.pdf
https://www.apexbt.com/ldn193189-hydrochloride.html
https://www.medchemexpress.com/ldn-193189-dihydrochloride.html
https://www.medchemexpress.com/ldn-193189-dihydrochloride.html
https://www.medchemexpress.com/ldn-193189-dihydrochloride.html
https://www.targetmol.com/compound/ldn-193189%20hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution B: Gradual Dilution. Instead of adding the stock directly to the final volume, perform

a serial dilution. First, dilute the DMSO stock into a smaller volume of medium, mix well, and

then add this to the rest of your medium.

Data Presentation
Solubility Data Summary

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water ≤ 50 mM[1][2][3] ~24 mg/mL[7]

May require

sonication to achieve

higher concentrations.

[8]

DMSO ≤ 20 mM[1][3] ~10 mg/mL[8]

Warming and

sonication can aid

dissolution.[8]

Ethanol Insoluble[4] Insoluble[4]
Not a recommended

solvent.

Dimethylformamide Not specified ~1 mg/mL[6]

Experimental Protocols
Protocol: Preparing a 10 mM Stock Solution in DMSO

Preparation: Before opening, briefly centrifuge the vial of LDN193189 dihydrochloride to

ensure all the powder is at the bottom.[10]

Calculation: To prepare a 10 mM stock solution from 1 mg of the compound (MW: 479.4

g/mol ), you will need the following volume of DMSO:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.01 mol/L * 479.4 g/mol )) * 1,000,000 = 208.6 µL

Reconstitution: Add 208.6 µL of high-quality, anhydrous DMSO to the vial.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn.stemcell.com/media/files/pis/10000002312-PIS_02.pdf
https://www.rndsystems.com/products/ldn-193189-dihydrochloride_6053
https://hellobio.com/ldn193189-dihydrochloride.html
https://www.bio-techne.com/p/small-molecules-peptides/ldn-193189-dihydrochloride_6053
https://www.medchemexpress.com/ldn-193189-dihydrochloride.html
https://cdn.stemcell.com/media/files/pis/10000002312-PIS_02.pdf
https://hellobio.com/ldn193189-dihydrochloride.html
https://www.medchemexpress.com/ldn-193189-dihydrochloride.html
https://www.medchemexpress.com/ldn-193189-dihydrochloride.html
https://www.apexbt.com/ldn193189-hydrochloride.html
https://www.apexbt.com/ldn193189-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/19396.pdf
https://www.benchchem.com/product/b1662814?utm_src=pdf-body
http://www.stemrd.com/products/show.php?id=41
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Vortex the vial thoroughly. If any particulates are visible, warm the solution to

37°C for 5-10 minutes or place it in an ultrasonic bath until the solution is clear.[4][5]

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -20°C.

[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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